Cas no 6943-09-5 (1,3-Dioxane-4,6-dione,2,2-dimethyl-5-[(2,4,6-trimethylphenyl)methylene]-)

1,3-Dioxane-4,6-dione,2,2-dimethyl-5-[(2,4,6-trimethylphenyl)methylene]- structure
6943-09-5 structure
Product Name:1,3-Dioxane-4,6-dione,2,2-dimethyl-5-[(2,4,6-trimethylphenyl)methylene]-
CAS No:6943-09-5
MF:C16H18O4
MW:274.311725139618
CID:520006
PubChem ID:242764
Update Time:2025-04-19

1,3-Dioxane-4,6-dione,2,2-dimethyl-5-[(2,4,6-trimethylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane-4,6-dione,2,2-dimethyl-5-[(2,4,6-trimethylphenyl)methylene]-
    • CTK5C9834; AR-1D1507; 2,2-dimethyl-5-(2,4,6-trimethylbenzylidene)-1,3-dioxane-4,6-dione; 2,2-dimethyl-5-(2,4,6-trimethyl-benzylidene)-[1,3]dioxane-4,6-dione; AC1L6A5K; AC1Q6HH9; 2,2-Dimethyl-5-(2,4,6-trimethyl-benzyliden)-[1,3]dioxan-4,6-dion; NSC51639;
    • 6943-09-5
    • DTXSID10287582
    • 2,2-dimethyl-5-[(2,4,6-trimethylphenyl)methylidene]-1,3-dioxane-4,6-dione
    • NSC-51639
    • NSC51639
    • Inchi: 1S/C16H18O4/c1-9-6-10(2)12(11(3)7-9)8-13-14(17)19-16(4,5)20-15(13)18/h6-8H,1-5H3
    • InChI Key: HCRQWJKEIZEFDN-UHFFFAOYSA-N
    • SMILES: O1C(/C(/C(=O)OC1(C)C)=C\C1C(C)=CC(C)=CC=1C)=O

Computed Properties

  • Exact Mass: 274.12054
  • Monoisotopic Mass: 274.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.159
  • Boiling Point: 486.6°C at 760 mmHg
  • Flash Point: 252.9°C
  • Refractive Index: 1.558
  • PSA: 52.6
  • LogP: 2.83130

1,3-Dioxane-4,6-dione,2,2-dimethyl-5-[(2,4,6-trimethylphenyl)methylene]- Related Literature

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